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Compound of Interest

Compound Name: Cfm 1571 hydrochloride

Cat. No.: B571468 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

Cfm 1571 hydrochloride is a potent and selective activator of soluble guanylyl cyclase (sGC),

a critical enzyme in the nitric oxide (NO) signaling pathway.[1][2][3] By activating sGC, Cfm

1571 leads to an increase in intracellular cyclic guanosine monophosphate (cGMP), which in

turn modulates various physiological processes, including smooth muscle relaxation, inhibition

of platelet aggregation, and neurotransmission.[4] Its ability to stimulate sGC independently of

NO makes it a valuable tool for studying the therapeutic potential of the NO-cGMP pathway in

cardiovascular diseases and other conditions characterized by impaired NO signaling.[1][4][5]

These application notes provide detailed protocols for the dissolution and use of Cfm 1571
hydrochloride in cell culture experiments.
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Property Value Reference

Molecular Weight 444.95 g/mol

CAS Number 1215548-30-3

Purity ≥99%

Appearance Solid powder [6]

Experimental Protocols
1. Preparation of Stock Solutions

It is crucial to prepare a concentrated stock solution of Cfm 1571 hydrochloride that can be

stored and later diluted to the desired final concentration for cell culture experiments. Dimethyl

sulfoxide (DMSO) is the recommended solvent for preparing high-concentration stock

solutions.[6]

Materials:

Cfm 1571 hydrochloride powder

Anhydrous dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Procedure:

Determine the required concentration and volume: Based on your experimental needs,

calculate the mass of Cfm 1571 hydrochloride required to prepare a stock solution of a

specific molarity (e.g., 10 mM or 100 mM).

Weigh the compound: Carefully weigh the calculated amount of Cfm 1571 hydrochloride
powder in a sterile microcentrifuge tube.

Add DMSO: Add the appropriate volume of anhydrous DMSO to the tube.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.medkoo.com/products/39755
https://www.benchchem.com/product/b571468?utm_src=pdf-body
https://www.medkoo.com/products/39755
https://www.benchchem.com/product/b571468?utm_src=pdf-body
https://www.benchchem.com/product/b571468?utm_src=pdf-body
https://www.benchchem.com/product/b571468?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b571468?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dissolve the compound: Vortex the tube for 1-2 minutes to ensure complete dissolution.

Gentle warming in a 37°C water bath can aid dissolution if necessary.

Sterilization (Optional): If required, the stock solution can be sterilized by filtering through a

0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles.

Solubility and Storage of Stock Solutions

Solvent
Maximum
Solubility

Short-Term
Storage (Days
to Weeks)

Long-Term
Storage
(Months to
Years)

Reference

Water 100 mM 0 - 4°C -20°C

DMSO 100 mM 0 - 4°C -20°C [6]

Note: For long-term storage, it is recommended to store stock solutions at -80°C for up to one

year.[2][3]

2. Preparation of Working Solutions for Cell Culture

The DMSO concentration in the final cell culture medium should be kept to a minimum

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity. Therefore, a serial dilution of the stock

solution is necessary.

Materials:

Cfm 1571 hydrochloride stock solution (in DMSO)

Pre-warmed, sterile cell culture medium (e.g., DMEM, RPMI-1640) supplemented with serum

and antibiotics as required for your cell line.

Procedure:
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Calculate the required dilution: Determine the volume of the stock solution needed to

achieve the desired final concentration in your cell culture experiment. For example, to

prepare 1 mL of a 10 µM working solution from a 10 mM stock, you would need to add 1 µL

of the stock solution.

Pre-dilution (Recommended): To ensure accurate pipetting and homogenous mixing, it is

good practice to perform an intermediate dilution step. For instance, dilute the 10 mM stock

solution 1:100 in sterile cell culture medium to create a 100 µM intermediate solution.

Final Dilution: Add the calculated volume of the intermediate solution to the final volume of

pre-warmed cell culture medium. Mix gently by swirling or pipetting up and down.

Vehicle Control: It is essential to include a vehicle control in your experiments. This control

should contain the same final concentration of DMSO as the Cfm 1571-treated samples.

Signaling Pathway and Experimental Workflow
Cfm 1571 Signaling Pathway

Cfm 1571 acts as a stimulator of soluble guanylyl cyclase (sGC).[1][2][3] In its basal state, sGC

has low enzymatic activity. Upon binding of nitric oxide (NO) to its heme group, sGC undergoes

a conformational change, leading to increased synthesis of cyclic guanosine monophosphate

(cGMP) from guanosine triphosphate (GTP). Cfm 1571 can activate sGC independently of NO,

leading to a similar increase in cGMP levels.[4] This elevated cGMP then activates downstream

effectors such as protein kinase G (PKG), cyclic nucleotide-gated ion channels, and

phosphodiesterases, resulting in various cellular responses.
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Caption: Cfm 1571 signaling pathway.

Experimental Workflow for Cfm 1571 Hydrochloride Preparation

The following diagram illustrates the logical flow for preparing Cfm 1571 hydrochloride
solutions for cell culture experiments.
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Caption: Workflow for preparing Cfm 1571 solutions.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b571468?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b571468?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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